Cas no 79817-71-3 (N-(5-chloro-2,6-difluoro-4-pyrimidinyl)benzene-1,3-diamine)

• Product name: N-(5-chloro-2,6-difluoro-4-pyrimidinyl)benzene-1,3-diamine
• CAS No: 79817-71-3
• MF: C₁₀H₇ClF₂N₄
• MW: 256.6392
• CID: 984877
• PubChem ID: 3018883

N-(5-chloro-2,6-difluoro-4-pyrimidinyl)benzene-1,3-diamine Chemical and Physical Properties

Names and Identifiers

• N-(5-chloro-2,6-difluoro-4-pyrimidinyl)benzene-1,3-diamine
• 3-N-(5-chloro-2,6-difluoropyrimidin-4-yl)benzene-1,3-diamine
• N-(5-chloro-2,6-difluoropyrimidin-4-yl)benzene-1,3-diamine
• N'-(5-Chloro-2,6-Difluoropyrimidin-4-ylBenzene-1,3-Diamine
• DTXSID601000774
• 79817-71-3
• EINECS 279-302-1
• NS00060464
• 3-[(5-Chloro-2,6-difluoropyrimidin-4(3H)-ylidene)amino]aniline
• SCHEMBL10432935
• N-(5-Chloro-2,6-difluoro-4-pyrimidinyl)-1,3-benzenediamine
• XLRVZZPXDZWHEP-UHFFFAOYSA-N
• N'-(5-chloro-2,6-difluoropyrimidin-4-yl)benzene-1,3-diamine

• Inchi： InChI=1S/C10H7ClF2N4/c11-7-8(12)16-10(13)17-9(7)15-6-3-1-2-5(14)4-6/h1-4H,14H2,(H,15,16,17)
• InChI Key： XLRVZZPXDZWHEP-UHFFFAOYSA-N
• SMILES： C1=CC(=CC(=C1)NC2=C(C(=NC(=N2)F)F)Cl)N

Computed Properties

• Exact Mass: 256.0327303g/mol
• Monoisotopic Mass: 256.0327303g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 63.8Ų